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Compound of Interest

Compound Name: loxaglic Acid

Cat. No. 8129909

Molecular Formula and Weight

loxaglic acid is a complex organoiodine compound. Its chemical composition and molecular
mass are fundamental parameters for any experimental or developmental work. The
established molecular formula and weight are detailed below.

Property Value

Molecular Formula C24H2116Ns0s[1][2][3]
Molecular Weight 1268.88 g/mol [1][2]
Exact Mass 1268.5658 u

The data presented is derived from reputable chemical databases and scientific literature,
ensuring accuracy for research and development applications.

As this guide focuses solely on the molecular formula and weight of loxaglic acid, detailed
experimental protocols for synthesis or analysis are not included. Similarly, signaling pathways
or experimental workflows are not applicable to the scope of this particular technical summary,
and therefore, no diagrams are provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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